Cas no 33563-54-1 (n,n'-dimethyl-1,8-octanediamine)

N,N'-Dimethyl-1,8-octanediamine is a linear aliphatic diamine featuring two tertiary amine groups separated by an eight-carbon chain. This structure imparts strong chelating and surfactant properties, making it useful as an intermediate in organic synthesis, corrosion inhibition, and polymer applications. Its high thermal stability and solubility in polar solvents enhance its versatility in industrial processes. The compound’s bifunctional reactivity allows for crosslinking in epoxy resins and polyurethane formulations, improving material durability. Additionally, its surfactant characteristics are leveraged in emulsification and dispersion applications. The balanced hydrophobicity and hydrophilicity of the molecule contribute to its effectiveness in specialty chemical formulations.
n,n'-dimethyl-1,8-octanediamine structure
33563-54-1 structure
Product Name:n,n'-dimethyl-1,8-octanediamine
CAS No:33563-54-1
MF:C10H24N2
MW:172.310962677002
MDL:MFCD20699806
CID:918144
PubChem ID:24872858
Update Time:2025-05-28

n,n'-dimethyl-1,8-octanediamine Chemical and Physical Properties

Names and Identifiers

    • n,n'-dimethyl-1,8-octanediamine
    • N,N'-dimethyloctane-1,8-diamine
    • 1,8-Octanediamine, N,N'-dimethyl-
    • 493775_ALDRICH
    • AC1LBT0X
    • AG-F-13394
    • CTK4H0844
    • N,N inverted exclamation marka-Dimethyl-1,8-octanediamine
    • N,N′-DiMethyl-1,8-octanediaMine
    • N,N'-Dimethyl-1,8-diamino-octan
    • N,N'-dimethyl-1,8-diaminooctane
    • N,N-Dimethyl-1,8-octamethylendiamin
    • N,N'-Dimethyl-oktamethylendiamin
    • DTXSID00337303
    • CHEMBL28936
    • 33563-54-1
    • SCHEMBL1015083
    • J-019256
    • METHYL[8-(METHYLAMINO)OCTYL]AMINE
    • N,N'-Dimethyl-1,8-octanediamine, 98%
    • CS-0376632
    • N1,N8-dimethyloctane-1,8-diamine
    • D93197
    • AS-76911
    • N,N\\'-dimethyloctane-1,8-diamine
    • MDL: MFCD20699806
    • Inchi: 1S/C10H24N2/c1-11-9-7-5-3-4-6-8-10-12-2/h11-12H,3-10H2,1-2H3
    • InChI Key: JWMBTMQPVIYUAC-UHFFFAOYSA-N
    • SMILES: N(C)CCCCCCCCNC

Computed Properties

  • Exact Mass: 172.19412
  • Monoisotopic Mass: 172.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 9
  • Complexity: 64.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.769 g/mL at 25 °C(lit.)
  • Melting Point: 31-36 °C (lit.)
  • Boiling Point: 249 °C(lit.)
  • Flash Point: 215 °F
  • Refractive Index: 1.4300 (estimate)
  • PSA: 24.06
  • Solubility: Not determined

n,n'-dimethyl-1,8-octanediamine Security Information

n,n'-dimethyl-1,8-octanediamine Pricemore >>

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